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Compound of Interest

Compound Name: A-908292

Cat. No.: B516640

These application notes provide a comprehensive overview of the in vivo dosing and
administration of A-908292, a potent and selective acetyl-CoA carboxylase 2 (ACC2) inhibitor,
in mouse models. The provided protocols are intended for researchers, scientists, and drug
development professionals investigating fatty acid metabolism and related metabolic diseases.

Mechanism of Action

A-908292 selectively inhibits ACC2, an enzyme primarily located on the outer mitochondrial
membrane. ACC2 catalyzes the conversion of acetyl-CoA to malonyl-CoA. Malonyl-CoA is a
crucial molecule in the regulation of fatty acid metabolism, as it allosterically inhibits carnitine
palmitoyltransferase 1 (CPT1), the enzyme responsible for the transport of long-chain fatty
acids into the mitochondria for oxidation. By inhibiting ACC2, A-908292 reduces malonyl-CoA
levels, leading to the disinhibition of CPT1 and a subsequent increase in fatty acid oxidation.
Furthermore, studies in rats suggest that A-908292 stimulates the PPAR-a-dependent
signaling pathway.[1]

Quantitative Data Summary

The following tables summarize the reported in vivo dosing regimens for A-908292 in various
mouse models.

Table 1: A-908292 Dosing in ob/ob Mice
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Parameter Value Reference
Mouse Model ob/ob [1]
Dose 30 mgl/kg [1]
Route of Administration Oral (p.o.) [1]
Frequency Twice a day [1]
Duration 2 weeks [1]
Observed Effects R.educec.j serum glucose and o
triglyceride levels
Table 2: A-908292 Dosing in ACC2 Knockout Mice
Parameter Value Reference
Mouse Model ACC2 Knockout [1]
Dose 15 mg/kg [1]
Route of Administration Oral (p.0.) [1]
Frequency Twice a day [1]
Duration 4 days [1]

Observed Effects

Markedly reduced plasma

triglyceride levels

[1]

Experimental Protocols

This section provides detailed protocols for the preparation of the dosing solution and the in

vivo administration of A-908292 to mice via oral gavage.

Preparation of A-908292 Dosing Solution (Corn Oil

Vehicle)
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This protocol describes the preparation of a 1.25 mg/mL A-908292 solution in a corn oil
vehicle.

Materials:

A-908292 powder

Dimethyl sulfoxide (DMSO)

Corn oil

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile tips

Procedure:

e Prepare a 12.5 mg/mL stock solution of A-908292 in DMSO.
o Weigh the required amount of A-908292 powder.

o Dissolve the powder in the appropriate volume of DMSO to achieve a final concentration
of 12.5 mg/mL.

o Vortex thoroughly until the powder is completely dissolved.
o Prepare the final dosing solution.

o For every 1 mL of final dosing solution required, add 100 pL of the 12.5 mg/mL A-908292
stock solution to 900 pL of corn oil.[1]

o Vortex the mixture vigorously to ensure a uniform suspension.

o Visually inspect the solution for any undissolved particles. If present, continue vortexing
until a clear solution is obtained.
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Note: For continuous dosing periods exceeding half a month, the stability of this formulation
should be carefully considered.[1]

In Vivo Administration via Oral Gavage

This protocol outlines the procedure for administering A-908292 to mice using oral gavage.

Materials:

Prepared A-908292 dosing solution

Appropriately sized oral gavage needles (e.g., 20-22 gauge, 1.5 inches long, with a ball tip)

1 mL syringes

Animal scale

70% ethanol for disinfection

Procedure:

e Animal Preparation:

o Acclimatize the mice to the facility and handling for at least one week prior to the
experiment.

o House the mice in a controlled environment with a standard light-dark cycle and ad libitum
access to food and water, unless the experimental design requires specific dietary
restrictions.

e Dose Calculation:
o Weigh each mouse accurately before dosing.

o Calculate the required volume of the A-908292 dosing solution based on the mouse's
body weight and the desired dose (e.g., 15 mg/kg or 30 mg/kg).

e Administration:
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o Gently restrain the mouse.

o Attach the gavage needle to the syringe filled with the calculated dose of the A-908292
solution.

o Carefully insert the gavage needle into the mouse's mouth, passing it over the tongue and
down the esophagus into the stomach. Ensure the needle does not enter the trachea.

o Slowly administer the solution.
o Gently remove the gavage needle.

o Return the mouse to its cage and monitor for any immediate adverse reactions.

e Post-Administration Monitoring:

o Monitor the animals regularly for changes in behavior, food and water intake, and body
weight.

o Follow the specific experimental timeline for sample collection and endpoint analysis.

Visualizations
Signaling Pathway of A-908292
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Caption: Signaling pathway of A-908292.

Experimental Workflow for In Vivo Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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